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Introduction
Streptolysin O (SLO) is a potent cytolytic toxin secreted by Group A Streptococcus and is a key

virulence factor in streptococcal infections. As a member of the cholesterol-dependent cytolysin

(CDC) family, SLO forms pores in the membranes of host cells, leading to cell death and

contributing to the pathogenesis of diseases such as rheumatic fever and streptococcal toxic

shock syndrome. Monoclonal antibodies (mAbs) that can neutralize the cytotoxic activity of

SLO are valuable tools for diagnostics, research, and as potential therapeutics. This document

provides a detailed guide to the generation and characterization of monoclonal antibodies

against Streptolysin O using hybridoma technology.

Experimental Workflow Overview
The overall process for generating anti-SLO monoclonal antibodies involves several key

stages, from immunization of mice with purified SLO antigen to the selection and

characterization of specific, high-affinity antibody-producing hybridoma clones.
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Phase 1: Immunization & Hybridoma Production

Phase 2: Screening & Cloning

Phase 3: Antibody Production & Characterization

Antigen Preparation
(Purified Recombinant SLO) Immunization of BALB/c Mice Spleen Harvest

Cell Fusion (Hybridoma Production)
with PEG

Myeloma Cell Culture
(e.g., SP2/0-Ag14)

HAT Selection
Primary Screening (ELISA)
for SLO-binding antibodies Identification of Positive Clones

Secondary Screening
(Neutralization Assay) Cloning by Limiting Dilution Expansion of Monoclonal Hybridomas

Large-Scale Culture

Cryopreservation of Hybridoma Cell Lines

Antibody Purification
(Protein A/G Chromatography)

Antibody Characterization
(Isotyping, Affinity, Specificity)
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Hybridoma Supernatants from HAT Selection

Primary Screen: Indirect ELISA for SLO Binding

Identify Wells with High OD Values

Discard Negative Wells

Negative

Secondary Screen: Hemolysis Neutralization Assay

Positive

Select Clones with >80% Neutralization

Discard Non-Neutralizing Clones

Negative

Subcloning by Limiting Dilution

Positive

Confirm Monoclonality and Stability
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Without Neutralizing Antibody

With Neutralizing Antibody

SLO Monomer Binding to Membrane

SLO-mAb Complex

Host Cell Membrane
(with Cholesterol)

Oligomerization Pore Formation Cell Lysis

Neutralizing mAb

Blocked Binding

Blocked Oligomerization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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